Cas no 309756-93-2 (Cyclopentanecarboxamide,1-amino-2-methyl-, (1R,2S)-)

Cyclopentanecarboxamide,1-amino-2-methyl-, (1R,2S)- structure
309756-93-2 structure
Product Name:Cyclopentanecarboxamide,1-amino-2-methyl-, (1R,2S)-
CAS No:309756-93-2
MF:C7H14N2O
MW:142.198861598969
CID:300620
PubChem ID:21604489
Update Time:2025-04-19

Cyclopentanecarboxamide,1-amino-2-methyl-, (1R,2S)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanecarboxamide,1-amino-2-methyl-, (1R,2S)-
    • Cyclopentanecarboxamide, 1-amino-2-methyl-, (1R,2S)- (9CI)
    • AKOS006348213
    • Cyclopentanecarboxamide,1-amino-2-methyl-,(1R,2S)-(9ci)
    • 309756-93-2
    • Inchi: 1S/C7H14N2O/c1-5-3-2-4-7(5,9)6(8)10/h5H,2-4,9H2,1H3,(H2,8,10)/t5-,7+/m0/s1
    • InChI Key: WEZBVNVIXKNKOT-CAHLUQPWSA-N
    • SMILES: O=C([C@]1(CCC[C@@H]1C)N)N

Computed Properties

  • Exact Mass: 142.110613074g/mol
  • Monoisotopic Mass: 142.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 69.1Ų
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